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Compound of Interest

1,5-Dimethyl-1H-imidazole-4-
Compound Name:
carbaldehyde

cat. No.: B1358129

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and spectroscopic data of 1,5-Dimethyl-1H-imidazole-4-carbaldehyde, a
heterocyclic compound of interest in medicinal chemistry and organic synthesis.

Chemical Structure and Properties

1,5-Dimethyl-1H-imidazole-4-carbaldehyde is a substituted imidazole featuring a
carbaldehyde group at the 4-position and methyl groups at the 1 and 5-positions. The presence
of the aldehyde functional group and the imidazole ring makes it a versatile intermediate for the
synthesis of more complex molecules, particularly in the development of pharmaceutical
agents.[1]

Chemical Structure:
Caption: 2D Chemical Structure of 1,5-Dimethyl-1H-imidazole-4-carbaldehyde.

Physicochemical Properties:
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Property Value Source
Molecular Formula CeHsN20 [1]
Molecular Weight 124.14 g/mol [1]

CAS Number 368833-94-7

Appearance Light yellow to off-white solid

Purity > 99% (HPLC)

Storage Conditions 0-8°C [2]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1,5-Dimethyl-1H-
imidazole-4-carbaldehyde is not readily available in published literature, a plausible synthetic
route can be devised based on established methods for the N-methylation of imidazoles and
the formylation of aromatic heterocycles. One such proposed method is the N-methylation of 4-
formyl-5-methyl-1H-imidazole.

Proposed Synthesis Workflow:

Reaction Mixture

~_ N-Methylation Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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